5-Acetamidonaphthalene-1-sulfonamide

Specification

• CAS No.: 32327-48-3
• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.3 g/mol
• IUPAC Name: N-(5-sulfamoylnaphthalen-1-yl)acetamide
• Standard InChI: InChI=1S/C12H12N2O3S/c1-8(15)14-11-6-2-5-10-9(11)4-3-7-12(10)18(13,16)17/h2-7H,1H3,(H,14,15)(H2,13,16,17)
• Standard InChI Key: OXGMADUQTHJYOL-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC2=C1C=CC=C2S(=O)(=O)N
• Canonical SMILES: CC(=O)NC1=CC=CC2=C1C=CC=C2S(=O)(=O)N

Introduction

General Information on Sulfonamides

Sulfonamides are a class of compounds that have a broad range of biological activities. They are known to target enzymes involved in folate synthesis, such as dihydropteroate synthetase, disrupting folate production crucial for bacterial growth and replication. Arylsulfonamides have been evaluated for their antiproliferative activity, with studies showing that the nature of substituents on the aromatic ring can significantly impact their activity.

Potential Biological Activities and Applications (Inferred)

Given the information on related compounds and sulfonamides, "5-Acetamidonaphthalene-1-sulfonamide" may possess the following characteristics:

• Modification of Biomolecules: Similar to 4-Acetamidonaphthalene-1-sulfonyl chloride, it may react with amino groups in proteins, leading to the formation of stable sulfonamide bonds, which can alter protein function and enzyme mechanisms.

• Enzyme Inhibition: It may target enzymes involved in folate synthesis or other biochemical pathways, thereby disrupting cellular processes.

• Antiproliferative Activity: It may exhibit antiproliferative activity, potentially affecting cell signaling pathways, apoptosis, and proliferation.

• Applications in Research: It could be used as a reagent for preparing sulfonamide derivatives, modifying biomolecules for studying their structure-function relationships, and in proteomics and enzyme mechanism studies.

Safety and Handling

While specific safety data for "5-Acetamidonaphthalene-1-sulfonamide" is not available, care should be taken when handling it due to the presence of sulfonamide and naphthalene moieties. Standard safety procedures for handling chemical compounds should be followed, including wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation.

Regulatory Information

HS Code for similar compounds: 2924299090 (other cyclic amides).

Disclaimer

The information provided here is based on data available for related compounds and general knowledge of sulfonamides. Further research and specific data for "5-Acetamidonaphthalene-1-sulfonamide" are needed to provide a more comprehensive understanding of its properties, applications, and safety profile.